![molecular formula C9H20O3 B128798 Triethyl orthopropionate CAS No. 115-80-0](/img/structure/B128798.png)
Triethyl orthopropionate
Overview
Description
Triethyl orthopropionate (TEP) is a versatile chemical compound with a wide range of applications in the scientific research field. It is a colorless, odorless, and flammable liquid with a boiling point of 128°C. TEP is a key intermediate in the synthesis of many compounds, including dyes, pharmaceuticals, and flavorings. It is also used as a reagent in organic synthesis and as a catalyst in the production of polymers. In addition, TEP has been studied for its potential applications in biochemistry and physiology.
Scientific Research Applications
Gas-Phase Elimination Kinetics
Triethyl orthopropionate has been studied for its behavior in gas-phase elimination reactions. Research by Márquez et al. (2008) showed that this compound undergoes a homogeneous, unimolecular elimination process, resulting in products like ethanol, ethylene, and corresponding ethyl esters. This reaction follows a first-order rate law, providing valuable insights into its kinetics and mechanisms (Márquez et al., 2008).
Organic Synthesis Applications
This compound has been used in the preparation of various organic compounds. Reese and Yan (2001) demonstrated its reaction with pyrrole, leading to the formation of tri-(pyrrol-2-yl)alkanes, showcasing its utility in organic synthesis (Reese & Yan, 2001). Moreover, Raucher et al. (1980) utilized trimethyl β-(methoxy)orthopropionate, a related compound, for preparing methyl α-substituted acrylates via Claisen ortho ester rearrangement (Raucher et al., 1980).
Novel Compound Synthesis
Further research highlights its role in synthesizing novel compounds. For instance, Badger et al. (1973) explored its use in forming alkylthiopurines from diamino pyrimidine thiones, indicating its versatility in creating specialized chemical compounds (Badger et al., 1973).
Electolyte Solvent in Batteries
Interestingly, Wang et al. (2006) investigated triethyl orthoformate as a solvent in electrolytes for lithium-ion batteries with graphite anodes. Their findings suggest that it can effectively form a solid electrolyte interphase film, enhancing cell performance (Wang et al., 2006).
Safety and Hazards
Triethyl orthopropionate is classified as a flammable liquid and vapor. It can cause skin irritation and serious eye irritation . Safety measures include wearing personal protective equipment, avoiding contact with skin and eyes, not breathing mist/vapors/spray, taking precautionary measures against static discharges, using spark-proof tools and explosion-proof equipment .
Mechanism of Action
Target of Action
Triethyl orthopropionate, also known as 1,1,1-Triethoxypropane, is a versatile compound used in various organic transformations
Mode of Action
This compound is commonly used in the Claisen rearrangement, a powerful carbon-carbon bond-forming reaction . It can react with pyrrole and chloroacetic acid to form 1,1,1-tri-(pyrrol-2-yl)propane . This reaction demonstrates the compound’s ability to act as a substrate in multi-component organic reactions .
Biochemical Pathways
The biochemical pathways involving this compound are primarily related to its role in organic synthesis. For instance, in the Claisen rearrangement, it helps construct new carbon-carbon bonds, thereby facilitating the synthesis of complex organic molecules .
Pharmacokinetics
It’s worth noting that it is a clear colorless liquid, soluble in alcohol, chloroform, ethyl acetate, and ether, and it hydrolyzes slowly in water .
Result of Action
The result of this compound’s action is the formation of new organic compounds. For example, its reaction with pyrrole and chloroacetic acid results in the formation of 1,1,1-tri-(pyrrol-2-yl)propane .
Action Environment
The action of this compound can be influenced by the reaction medium. For instance, solvent-free conditions, aqueous media, and organic solvents can all impact the efficiency of the reactions it participates in . Its use under solvent-free conditions aligns with green chemistry goals, as it avoids the use of volatile toxic solvents .
Biochemical Analysis
Biochemical Properties
Triethyl orthopropionate is known to participate in biochemical reactions, particularly in the Claisen rearrangement This rearrangement is a powerful method in organic chemistry for the formation of carbon-carbon bonds
Molecular Mechanism
The molecular mechanism of this compound primarily involves its role in the Claisen rearrangement In this reaction, this compound can react with other substances to form new compounds
properties
IUPAC Name |
1,1,1-triethoxypropane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20O3/c1-5-9(10-6-2,11-7-3)12-8-4/h5-8H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGWYWKIOMUZSQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(OCC)(OCC)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2059431 | |
Record name | Propane, 1,1,1-triethoxy- | |
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Molecular Weight |
176.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dark yellow liquid; [Sigma-Aldrich MSDS] | |
Record name | Triethyl orthopropionate | |
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CAS RN |
115-80-0 | |
Record name | Triethyl orthopropionate | |
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Record name | Ethyl orthopropionate | |
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Record name | Triethyl orthopropionate | |
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Record name | Propane, 1,1,1-triethoxy- | |
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Record name | Propane, 1,1,1-triethoxy- | |
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Record name | Triethyl orthopropionate | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.735 | |
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Record name | ETHYL ORTHOPROPIONATE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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